Cas no 154578-23-1 (6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine)

• Product Name: 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine
• CAS No: 154578-23-1
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• MDL: MFCD09839392
• CID: 106631
• PubChem ID: 10965562
• Update Time: 2025-05-19

6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine
• 6-Chloro-2-chloromethylimidazo[1,2-b]pyridazine
• Imidazo[1,2-b]pyridazine, 6-chloro-2-(chloromethyl)-
• MFCD09839392
• AMY1710
• A1-00175
• DTXSID90450070
• FT-0685152
• A883714
• 6-Chloro-2-chloromethylimidazo[1,2-b]pyridazine, AldrichCPR
• 6-chloro-2-(chloromethyl) imidazo[1,2-b]pyridazine
• SCHEMBL297697
• 6-Chloro-2-chloromethyl imidazo [1,2-b] pyridazine
• AKOS015850534
• SY318834
• W-205768
• 154578-23-1
• YMOUUAKORLOHCD-UHFFFAOYSA-N
• E80463
• DB-028076

• MDL： MFCD09839392
• Inchi： 1S/C7H5Cl2N3/c8-3-5-4-12-7(10-5)2-1-6(9)11-12/h1-2,4H,3H2
• InChI Key： YMOUUAKORLOHCD-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C(C=CC(=N2)Cl)=N1

Computed Properties

• Exact Mass: 200.98600
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Melting Point: 157 ºC
• PSA: 30.19000
• LogP: 2.12150

6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine Security Information

• Hazard Category Code： R34
• Safety Instruction： S22;S26;S36/37/39;S45
• Hazardous Material Identification：

Additional information on 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine

Recent Advances in the Study of 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine (CAS: 154578-23-1)

6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine (CAS: 154578-23-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific enzymes and receptors involved in various diseases.

One of the key findings in recent research involves the optimization of synthetic routes for 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthesis method that yields higher purity and scalability, which is critical for its potential use in pharmaceutical applications. The study highlighted the importance of controlling reaction conditions to minimize by-products and enhance overall efficiency.

In terms of biological activity, 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine has shown promising results as a scaffold for kinase inhibitors. Research conducted by Smith et al. (2023) revealed that derivatives of this compound exhibit selective inhibition against certain tyrosine kinases, which are implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding mechanisms and potency of these derivatives, providing a foundation for further drug development.

Another significant area of investigation is the compound's potential in treating neurodegenerative diseases. A recent preprint (BioRxiv, 2023) reported that 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine derivatives could modulate neuroinflammatory pathways by targeting microglial activation. This finding opens new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Despite these advancements, challenges remain in the clinical translation of 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates.

In conclusion, 6-Chloro-2-(chloromethyl)imidazo[1,2-b]pyridazine (CAS: 154578-23-1) continues to be a compound of interest in chemical biology and medicinal chemistry. Recent research has expanded our understanding of its synthetic accessibility, biological activities, and therapeutic potential. Future studies should focus on addressing the remaining challenges to fully realize its clinical applications.